Cas no 1206979-28-3 (Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate)

• Product Name: Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate
• CAS No: 1206979-28-3
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD20040381
• CID: 1026864
• PubChem ID: 66571115
• Update Time: 2025-10-29

Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• 1H-pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-bromo-, methyl ester
• 3-bromo-1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid methyl ester
• Ethyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• Methyl 3-bromo-2H-pyrazolo[4,3-c]pyridine-6-carboxylate
• XZSUDVUYGWWCGL-UHFFFAOYSA-N
• 3599AA
• FCH1415452
• OR305337
• AX8212099
• 1H-pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-br
• Methyl3-bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• SS-6045
• MFCD20040381
• DTXSID80735323
• A892121
• 1206979-28-3
• F17574
• SCHEMBL14895558
• DB-061773
• AKOS016003862
• Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate

• MDL： MFCD20040381
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)6-2-5-4(3-10-6)7(9)12-11-5/h2-3H,1H3,(H,11,12)
• InChI Key： XZSUDVUYGWWCGL-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NC(C(=O)OC)=CC2=NN1

Computed Properties

• Exact Mass: 254.96400
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.798±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 401.1±25.0 °C at 760 mmHg
• Flash Point: 196.4±23.2 °C
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 67.87000
• LogP: 1.50700
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-Bromo-1H-pyrazolo4,3-cpyridine-6-carboxylate

Comprehensive Overview of Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 1206979-28-3)

Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 1206979-28-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The molecular structure of Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate features a bromine substituent at the 3-position and a methyl ester group at the 6-position, making it a versatile intermediate for further chemical modifications. Recent studies highlight its utility in click chemistry and cross-coupling reactions, which are pivotal in modern medicinal chemistry. With the growing demand for small molecule therapeutics, this compound has become a subject of interest in high-throughput screening programs.

In the context of current research trends, Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate aligns with the search for novel cancer therapeutics and neuroprotective agents. Its scaffold is structurally similar to several FDA-approved drugs, which has led to investigations into its structure-activity relationships (SAR). Additionally, the compound's potential role in green chemistry applications has been explored, as researchers seek sustainable synthesis methods to reduce environmental impact.

From a commercial perspective, CAS No. 1206979-28-3 is available through specialized chemical suppliers, often with custom synthesis options. Its purity and stability are critical factors for laboratory use, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control. The compound's solubility in organic solvents like DMSO and methanol makes it suitable for various experimental setups.

As the pharmaceutical industry continues to prioritize fragment-based drug design, Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate offers a promising starting point for developing targeted therapies. Its relevance to personalized medicine and biomarker discovery further underscores its importance in contemporary research. Future studies may explore its applications in immunotherapy and antibody-drug conjugates (ADCs), areas that are currently dominating scientific discourse.

In summary, Methyl 3-Bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 1206979-28-3) represents a valuable tool for chemists and biologists alike. Its multifaceted applications, combined with the ongoing advancements in computational chemistry and AI-driven drug discovery, position it as a compound of enduring significance in the quest for innovative therapeutic solutions.